Cyclohexanepropanoic acid, 1-nitro-2-oxo-, ethyl ester

• CAS No.: 211875-96-6
• Molecular Formula: C11H17NO5
• Molecular Weight: 243.26 g/mol
• IUPAC Name: ethyl 3-(1-nitro-2-oxocyclohexyl)propanoate
• InChI: InChI=1S/C11H17NO5/c1-2-17-10(14)6-8-11(12(15)16)7-4-3-5-9(11)13/h2-8H2,1H3
• InChI Key: BEIBYJYKPUYRSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1(CCCCC1=O)[N+](=O)[O-]

Description

Cyclohexanepropanoic acid, 1-nitro-2-oxo-, ethyl ester is a chemical compound with a complex molecular structure. It contains a total of 34 atoms, including 17 hydrogen atoms, 11 carbon atoms, 1 nitrogen atom, and 5 oxygen atoms

Preparation Methods

The synthesis of Cyclohexanepropanoic acid, 1-nitro-2-oxo-, ethyl ester involves several steps. One common method includes the nitration of cyclohexanepropanoic acid followed by esterification. The reaction conditions typically involve the use of nitric acid and sulfuric acid for nitration, and ethanol in the presence of a catalyst for esterification . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Cyclohexanepropanoic acid, 1-nitro-2-oxo-, ethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the nitro group to an amino group, leading to the formation of different derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas in the presence of a catalyst, and various nucleophiles for substitution reactions.

Scientific Research Applications

Cyclohexanepropanoic acid, 1-nitro-2-oxo-, ethyl ester has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of Cyclohexanepropanoic acid, 1-nitro-2-oxo-, ethyl ester involves its interaction with specific molecular targets and pathways. The nitro group plays a crucial role in its reactivity, influencing the compound’s behavior in different chemical environments. The exact pathways and molecular targets depend on the specific application and the derivatives being studied .

Comparison with Similar Compounds

Cyclohexanepropanoic acid, 1-nitro-2-oxo-, ethyl ester can be compared with similar compounds such as:

Cyclohexanepropanoic acid, 2-oxo-, ethyl ester: This compound has a similar structure but differs in the position of the nitro and oxo groups.

Cyclohexanepropanoic acid: The parent compound without the nitro and ester groups. The uniqueness of this compound lies in its specific functional groups, which impart distinct chemical properties and reactivity.